Cas no 68978-36-9 (Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-)

Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]- structure
68978-36-9 structure
Product Name:Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
CAS No:68978-36-9
MF:C11H14O2S
MW:210.292662143707
CID:392400
PubChem ID:12452500
Update Time:2025-04-19

Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
    • 1-but-3-en-2-ylsulfonyl-4-methylbenzene
    • SCHEMBL11247407
    • DTXSID00498862
    • 1-(But-3-ene-2-sulfonyl)-4-methylbenzene
    • 68978-36-9
    • Inchi: 1S/C11H14O2S/c1-4-10(3)14(12,13)11-7-5-9(2)6-8-11/h4-8,10H,1H2,2-3H3
    • InChI Key: MOUSGLZFXCCZCQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(C=C)C)(=O)=O

Computed Properties

  • Exact Mass: 210.07152
  • Monoisotopic Mass: 210.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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